4-(3,5-Dichlorobenzoyl)quinoline

• IUPAC Name: (3,5-dichlorophenyl)-quinolin-4-ylmethanone
• InChI: InChI=1S/C16H9Cl2NO/c17-11-7-10(8-12(18)9-11)16(20)14-5-6-19-15-4-2-1-3-13(14)15/h1-9H
• InChI Key: DHJNHDVFCODJFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)C(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C16H9Cl2NO
• Molecular Weight: 302.2 g/mol

Description

4-(3,5-Dichlorobenzoyl)quinoline, also known as DCBQ, is a quinoline-based compound. It has a molecular formula of C16H9Cl2NO and a molecular weight of 302.15. It has been widely studied for its applications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline core with a 3,5-dichlorobenzoyl group attached. The exact structural details such as bond lengths and angles would require more specific studies or computational modeling.

Scientific Research Applications

• Photovoltaic Properties :

  • Quinoline derivatives, including 4-(3,5-Dichlorobenzoyl)quinoline, have been studied for their photovoltaic properties. These compounds are used in organic-inorganic photodiode fabrication, showing potential in energy conversion technologies. The photovoltaic properties of these derivatives are influenced by various substituent groups, indicating their adaptability in device fabrication (Zeyada, El-Nahass, & El-Shabaan, 2016).

• Synthesis and Structural Studies :

  • Research has been conducted on the regioselective nucleophilic substitution reactions of quinoline derivatives. These studies are important for the development of new compounds with potential biological activities, suggesting the versatility of quinoline derivatives in various chemical transformations (Ismail & Abass, 2001).

• Biological and Pharmacological Activities :

  • Certain quinoline derivatives, including those similar to this compound, have shown significant anti-inflammatory activities. This highlights the potential of these compounds in medicinal chemistry for the development of new therapeutic agents (Hegab et al., 2007).

• Optical and Electronic Properties :

  • The structural and optical properties of quinoline derivatives are of interest in material science. Studies on these compounds, including their thin film forms, provide insights into their potential applications in electronics and photonics (Zeyada, El-Nahass, & El-Shabaan, 2016).

• Chemical Synthesis and Reactions :

  • Quinoline derivatives are used in various synthetic pathways, demonstrating their role as key intermediates in the synthesis of complex molecules. Their reactivity and the resulting products are crucial for the design of compounds with desired properties and activities (Zhou et al., 2015).

• Drug Discovery and Development :

  • Quinoline is a privileged scaffold in drug discovery, particularly in cancer therapeutics. Its derivatives, including this compound, are examined for their anticancer activities and mechanisms of action. This highlights the significant role of quinoline compounds in the development of new pharmaceuticals (Solomon & Lee, 2011).